Human Gut Microbiota Metabolites
  • Phylloquinone
    Phylloquinone
    • Cat. No.:
    • B079835
    • CAS No.:
    • 11104-38-4
    • Molecular Formula:
    • C31H46O2
    • Molecular Weight:
    • 450.7 g/mol
    Description
    Phylloquinone is a member of the class of phylloquinones that consists of 1,4-naphthoquinone having methyl and phytyl groups at positions 2 and 3 respectively. The parent of the class of phylloquinones. It has a...
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  • Maltohexaose
    Maltohexaose
    • Cat. No.:
    • B131044
    • CAS No.:
    • 34620-77-4
    • Molecular Formula:
    • C36H62O31
    • Molecular Weight:
    • 990.9 g/mol
    Description
    Maltohexaose is a maltohexaose hexasaccharide in which the glucose residue at the reducing end is in the aldehydo open-chain form. It has a role as an Escherichia coli metabolite.
    Maltohexaose is a metabolite...
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  • 7-Methylguanine
    7-Methylguanine
    • Cat. No.:
    • B141273
    • CAS No.:
    • 578-76-7
    • Molecular Formula:
    • C6H7N5O
    • Molecular Weight:
    • 165.15 g/mol
    Description
    2-amino-7-methyl-7H-purin-6-ol is a 7-methylguanine that is 7H-purine substituted by an amino group at position 2, a methyl group at position 7 and a hydroxy group at position 6. It is a tautomer of a 2-amino-7-...
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  • Taurocholic Acid
    Taurocholic Acid
    • Cat. No.:
    • B192485
    • CAS No.:
    • 81-24-3
    • Molecular Formula:
    • C26H45NO7S
    • Molecular Weight:
    • 515.7 g/mol
    Description
    Taurocholic acid is a bile acid taurine conjugate of cholic acid that usually occurs as the sodium salt of bile in mammals. It has a role as a human metabolite. It is an amino sulfonic acid and a bile acid tauri...
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  • L-Pipecolic acid
    L-Pipecolic acid
    • Cat. No.:
    • B554968
    • CAS No.:
    • 3105-95-1
    • Molecular Formula:
    • C6H11NO2
    • Molecular Weight:
    • 129.16 g/mol
    Description
    L-pipecolic acid is the L-enantiomer of pipecolic acid. It is a metabolite of lysine. It has a role as a human metabolite and a plant metabolite. It is a conjugate acid of a L-pipecolate. It is an enantiomer of ...
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  • Indolelactic acid
    Indolelactic acid
    • Cat. No.:
    • B1243093
    • CAS No.:
    • Molecular Formula:
    • C11H10NO3-
    • Molecular Weight:
    • 204.2 g/mol
    Description
    3-(indol-3-yl)lactate is a 2-hydroxy carboxylate that is the conjugate base of 3-(indol-3-yl)lactic acid. It has a role as a human metabolite. It derives from a lactate. It is a conjugate base of a 3-(indol-3-yl...
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  • Baicalin
    Baicalin
    • Cat. No.:
    • B1513443
    • CAS No.:
    • 206752-33-2
    • Molecular Formula:
    • C21H18O11
    • Molecular Weight:
    • 446.4 g/mol
    Description
    Baicalin is the glycosyloxyflavone which is the 7-O-glucuronide of baicalein. It is an active ingredient of Chinese herbal medicine Scutellaria baicalensis. It has a role as a non-steroidal anti-inflammatory dru...
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  • Acifran
    Acifran
    • Cat. No.:
    • B1664999
    • CAS No.:
    • 72420-38-3
    • Molecular Formula:
    • C12H10O4
    • Molecular Weight:
    • 218.20 g/mol
    Description
    Acifran is an agonist of niacin receptors capable of mimicking niacin's ability to increase high-density lipoprotein (HDL). Acifran produces these effects at lower doses and without the skin flushing side-effect...
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  • 3-Octanol
    3-Octanol
    • Cat. No.:
    • B3432417
    • CAS No.:
    • 20296-29-1
    • Molecular Formula:
    • C8H18O
    • Molecular Weight:
    • 130.23 g/mol
    Description
    Octan-3-ol is a secondary alcohol that is octane substituted by a hydroxy group at position 3. It has a role as a human metabolite, a plant metabolite, a pheromone and a flavouring agent. It is an octanol and a ...
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  • Asperaculane B
    Asperaculane B
    • Cat. No.:
    • B15142886
    • CAS No.:
    • Molecular Formula:
    • C14H20O3
    • Molecular Weight:
    • 236.31 g/mol
    Description
    Asperaculane B is a secondary alcohol.
    Asperaculane B has been reported in Aspergillus aculeatus with data available.
    from the fungus Aspergillus aculeatus;  structure in first source...
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